Ethyl 1-[(4-chlorophenyl)-cyano-methyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(4-chlorophenyl)-cyanomethyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H19ClN2O2/c1-2-21-16(20)13-7-9-19(10-8-13)15(11-18)12-3-5-14(17)6-4-12/h3-6,13,15H,2,7-10H2,1H3
• InChI Key: FMVHNEIKLVMPME-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(C#N)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H19ClN2O2
• DSSTOX Substance ID: DTXSID101145741
• Molecular Weight: 306.79 g/mol
• CAS RN: 1440535-36-3

Description

This compound is a derivative of piperidine, which is a widely used chemical structure in medicinal chemistry due to its presence in many natural and pharmacologically active molecules. The molecule contains a piperidine ring, which is a six-membered ring with one nitrogen atom, and a carboxylate ester group (COO-). The presence of a cyano group (CN) and a chlorophenyl group (C6H4Cl) suggests that this compound might have interesting reactivity and potential uses in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and their connectivity. The piperidine ring is likely to adopt a chair conformation, which is the most stable conformation for six-membered rings. The cyano group is a linear group, and the chlorophenyl group is a planar, aromatic system.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The cyano group can act as an electrophile, reacting with nucleophiles. The ester group can undergo hydrolysis, transesterification, and other reactions typical for carboxylic acid derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a polar cyano group and a polar carboxylate ester group could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Synthesis and Structural Analysis

• A study involved the cyclization reaction of N-(4-chlorophenyl)-β-alanine, resulting in the formation of ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate, leading to various derivatives. These compounds displayed weak antibacterial activity (Anusevičius et al., 2014).
• Another study reported the synthesis of ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate, analyzing its molecular and crystal structures via X-ray analysis (Dyachenko & Chernega, 2007).

Application in Dyeing and Textiles

• A study synthesized disperse dyes using derivatives of ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-pyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate for dyeing polyester and nylon fabrics, demonstrating good fastness properties (Abolude et al., 2021).

Antibacterial Properties

• Synthesis of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus was explored, including ethyl piperidin-4-carboxylate derivatives, which showed moderate antibacterial activity against various strains (Iqbal et al., 2017).

Antimicrobial Activities

• Ethyl 3-amino-1-(4-chlorophenyl)-9-hydroxy1H-benzo[f]chromene-2-carboxylate combined with ethyl α-cyano-4-chlorocinnamate was synthesized and studied for antimicrobial activities (Radwan et al., 2020).

Anticancer Potential

• Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole were synthesized from ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate and evaluated as potential anticancer agents (Rehman et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors, indicating a potential for diverse biological activity .

Mode of Action

It’s known that similar compounds can bind with high affinity to multiple receptors, leading to various biological responses .

Result of Action

Similar compounds have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper precautions should be taken when handling this compound, especially given the presence of a potentially toxic cyano group.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound in greater detail. This could include developing more efficient synthetic routes, studying its reactivity with various reagents, and testing its biological activity against different targets.